Cas no 287472-28-0 (Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)-)

Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)- structure
287472-28-0 structure
Product Name:Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)-
CAS No:287472-28-0
MF:C8H8N4OS
MW:208.240319252014
CID:248744
PubChem ID:45094139
Update Time:2025-04-19

Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)-
    • Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)-(9CI)
    • 287472-28-0
    • 3-ethoxy-4-(pyrimidin-5-yl)-1,2,5-thiadiazole
    • Inchi: 1S/C8H8N4OS/c1-2-13-8-7(11-14-12-8)6-3-9-5-10-4-6/h3-5H,2H2,1H3
    • InChI Key: FQECGOARWCFXDR-UHFFFAOYSA-N
    • SMILES: S1N=C(C(C2=CN=CN=C2)=N1)OCC

Computed Properties

  • Exact Mass: 208.04204
  • Monoisotopic Mass: 208.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89A^2
  • XLogP3: 1

Experimental Properties

  • PSA: 60.79
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